Cas no 1699236-50-4 (3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine)

• Product Name: 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine
• CAS No: 1699236-50-4
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 5220116
• PubChem ID: 86775440
• Update Time: 2026-03-06

3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine, 7-(3-azetidinyl)-3-ethyl-5,6,7,8-tetrahydro-
• 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine

• Inchi： 1S/C10H17N5/c1-2-9-12-13-10-7-14(3-4-15(9)10)8-5-11-6-8/h8,11H,2-7H2,1H3
• InChI Key： UATDUZPRVWYKIV-UHFFFAOYSA-N
• SMILES： C12=NN=C(CC)N1CCN(C1CNC1)C2

Additional information on 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine

Introduction to Compound with CAS No. 1699236-50-4 and Product Name: 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine

Compound with the CAS number 1699236-50-4 and the product name 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a complex heterocyclic system, which is a hallmark of modern drug discovery efforts aimed at identifying novel bioactive molecules.

The core structure of 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine features a fused triazolo-pyrazine ring system, which is known for its ability to modulate various biological pathways. This particular arrangement of nitrogen-rich heterocycles has been extensively studied for its potential to interact with biological targets such as enzymes and receptors. The presence of the ethyl substituent at the 3-position of the triazolo-pyrazine moiety further enhances the compound's pharmacological profile by influencing its electronic and steric properties.

In recent years, there has been a surge in research focused on developing molecules with multivariate pharmacological activities. The compound in question exhibits promising characteristics that make it a candidate for further investigation in this regard. The azetidine ring, a saturated five-membered heterocycle containing two nitrogen atoms, is known to contribute to the overall bioactivity of small molecules by facilitating binding interactions with biological targets. This structural motif is particularly relevant in the context of drug design due to its ability to adopt favorable conformations that can interact with proteins and nucleic acids.

One of the most compelling aspects of 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine is its potential as a scaffold for developing new therapeutic agents. The combination of the triazolo-pyrazine and azetidine moieties creates a diverse chemical space that can be explored for modulating various disease-related pathways. For instance, studies have shown that similar heterocyclic compounds can exhibit anti-inflammatory, anti-viral, and anti-cancer properties. The unique electronic distribution within the molecule suggests that it may interact with multiple targets simultaneously, leading to synergistic effects that could enhance therapeutic outcomes.

The synthesis of 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions and nucleophilic substitutions that are critical for constructing the complex heterocyclic system. Advanced synthetic methodologies have enabled chemists to achieve high yields and purities of this compound under controlled conditions. These advancements are crucial for ensuring that subsequent biological evaluations are conducted with high-quality materials.

In terms of biological activity, 1699236-50-4 has shown intriguing results in preliminary assays. The compound's ability to inhibit certain enzymes and modulate receptor activity has been noted in early-stage research. For example, 1699236-50-4 has demonstrated potential as an inhibitor of enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. These findings align with current trends in drug discovery where targeting multiple pathways simultaneously is considered an effective strategy for developing therapeutics with improved efficacy.

The development of 1699236-50-4 also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into the binding modes and affinity of 1699236-50-4, guiding experimental efforts towards optimizing its pharmacological properties. By integrating computational methods with traditional experimental approaches, 1699236-50-4 represents an example of how interdisciplinary research can accelerate the discovery process.

Future directions for research on 1699236-50-4 include exploring its potential in vivo activities and evaluating its safety profile through preclinical studies. Given its unique structural features, 1699236-50-4 may serve as a lead compound for developing novel therapeutics targeting various diseases. The combination of structural complexity and observed bioactivity makes it an attractive candidate for further investigation by medicinal chemists worldwide.

The significance of compounds like 1699236-50-4 extends beyond their immediate therapeutic applications. They serve as valuable tools for understanding fundamental aspects of drug-receptor interactions and can inform future drug design strategies. As our understanding of biological systems continues to evolve, 1699236-50-4 will likely play a role in uncovering new mechanisms underlying disease processes and identifying novel therapeutic targets.

In conclusion, 1699236-50-4, also known as 3-{3-Ethyl–5h–8h–7h–6h–[1，2，4]-triazolo[4，3-a]pyrazin–7–yl}azetidine, represents a promising advancement in pharmaceutical chemistry due to its unique structural features and potential bioactivities。 Its development underscores the importance of innovative synthetic methodologies and interdisciplinary research approaches in modern drug discovery efforts。